Cas no 1354703-46-0 (3-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole)

• Product Name: 3-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole
• CAS No: 1354703-46-0
• MF: C₈H₁₁IN₂
• MW: 262.090813875198
• MDL: MFCD24539538
• CID: 5188925
• PubChem ID: 60136661
• Update Time: 2026-03-05

3-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole
• 1H-Pyrazole, 3-cyclopropyl-1-ethyl-4-iodo-

• MDL： MFCD24539538
• Inchi： 1S/C8H11IN2/c1-2-11-5-7(9)8(10-11)6-3-4-6/h5-6H,2-4H2,1H3
• InChI Key： ZCCCNUCJXFNXKD-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(I)C(C2CC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Additional information on 3-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole

Research Brief on 3-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole (CAS: 1354703-46-0): Recent Advances and Applications

3-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole (CAS: 1354703-46-0) is a specialized pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

Recent literature indicates that 3-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole serves as a key intermediate in the synthesis of small-molecule inhibitors targeting various kinases, including JAK and BTK families. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of highly selective inhibitors through palladium-catalyzed cross-coupling reactions. The iodine moiety at the 4-position of the pyrazole ring facilitates efficient functionalization, enabling the introduction of diverse pharmacophores. This adaptability makes the compound particularly valuable in structure-activity relationship (SAR) studies aimed at optimizing drug candidates.

In addition to its synthetic utility, 3-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole has been investigated for its direct biological effects. Preliminary in vitro studies suggest that certain derivatives of this compound exhibit moderate inhibitory activity against inflammatory pathways, potentially implicating it in the development of anti-inflammatory agents. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles. The compound's unique cyclopropyl and ethyl substitutions are believed to contribute to its metabolic stability, a critical factor in drug design.

The chemical stability and reactivity of 3-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole have also been subjects of recent research. Computational studies using density functional theory (DFT) have provided insights into the electronic properties of the compound, revealing how its structure influences reactivity in cross-coupling reactions. These findings are instrumental in guiding the design of more efficient synthetic routes for pyrazole-based pharmaceuticals. Moreover, the compound's compatibility with green chemistry principles, such as its use in solvent-free reactions, has been explored, aligning with the growing emphasis on sustainable drug development practices.

Looking ahead, the potential applications of 3-Cyclopropyl-1-ethyl-4-iodo-1H-pyrazole extend beyond kinase inhibitors. Emerging research suggests its relevance in the development of agrochemicals and materials science, where its structural motifs could impart desirable properties. Collaborative efforts between academia and industry are expected to further elucidate the compound's full potential, with several patents already filed for its use in novel therapeutic and industrial applications. As the field advances, continuous updates on the compound's development will be crucial for researchers and stakeholders in the chemical biology and pharmaceutical sectors.